2-(4-(N-(2-(5-acetylthiophen-2-yl)ethyl)sulfamoyl)phenoxy)acetamide
Description
2-(4-(N-(2-(5-acetylthiophen-2-yl)ethyl)sulfamoyl)phenoxy)acetamide, also known as TA-8995, is a novel compound that has gained significant attention in the field of medicinal chemistry. It is a potential drug candidate that has shown promising results in preclinical studies.
Scientific Research Applications
Medicinal Chemistry
This compound falls under the category of phenoxy acetamide and its derivatives, which have been investigated for their synthesis and pharmacological activities . These compounds are considered potential therapeutic candidates and have been used to design and develop new pharmaceutical compounds .
Analgesic Activity
A series of N-phenylacetamide sulphonamides, which includes this compound, have shown promising analgesic activity. They have been found to be comparable or even superior to paracetamol .
Anti-Inflammatory Properties
Thiophene-based analogs, including this compound, have been studied for their anti-inflammatory properties . They have been found to be effective in reducing inflammation.
Anti-Psychotic Properties
Thiophene-based compounds have also been investigated for their anti-psychotic properties . They have been used in the treatment of various psychiatric disorders.
Anti-Arrhythmic Properties
These compounds have shown potential as anti-arrhythmic agents . They have been used in the treatment of various heart rhythm disorders.
Anti-Anxiety Properties
Thiophene-based compounds have been studied for their anti-anxiety properties . They have been found to be effective in reducing anxiety symptoms.
Anti-Fungal Properties
These compounds have shown potential as anti-fungal agents . They have been used in the treatment of various fungal infections.
Anti-Cancer Properties
Thiophene-based compounds have been investigated for their anti-cancer properties . They have been found to be effective in inhibiting the growth of various types of cancer cells.
properties
IUPAC Name |
2-[4-[2-(5-acetylthiophen-2-yl)ethylsulfamoyl]phenoxy]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O5S2/c1-11(19)15-7-4-13(24-15)8-9-18-25(21,22)14-5-2-12(3-6-14)23-10-16(17)20/h2-7,18H,8-10H2,1H3,(H2,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFRXJZXXWVDBNQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(S1)CCNS(=O)(=O)C2=CC=C(C=C2)OCC(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(N-(2-(5-acetylthiophen-2-yl)ethyl)sulfamoyl)phenoxy)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Methyl-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)imidazole-4-sulfonamide](/img/structure/B2885807.png)
![1-(2-hydroxyethyl)-2-imino-N-(3-methoxypropyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide](/img/structure/B2885811.png)
![2,4,6-trimethyl-N-[1-(2-thienylcarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzenesulfonamide](/img/structure/B2885819.png)
![4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-[2-(trifluoromethyl)benzyl]benzamide](/img/structure/B2885820.png)
![Ethyl 2-(isobutylthio)-7-methyl-5-(3-methylthiophen-2-yl)-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate](/img/structure/B2885821.png)
![2-Chloro-4-methyl-3-[(4-methylphenyl)sulfonyl]-6-phenylpyridine](/img/structure/B2885822.png)
![(4-methyl-2-(1H-pyrrol-1-yl)thiazol-5-yl)(2-methyl-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)methanone](/img/structure/B2885824.png)
![[1-Methyl-4-(trifluoromethyl)-1H-pyrazol-5-YL]methanol](/img/structure/B2885829.png)